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Compound of Interest

Compound Name: 2,5-Dimethylphenylacetic acid

Cat. No.: B080423 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2,5-Dimethylphenylacetic acid, a substituted aromatic carboxylic acid, has emerged as a

crucial intermediate and versatile building block in the landscape of modern organic synthesis.

Its utility is prominently highlighted in the production of high-value agrochemicals and

pharmaceuticals, underscoring its significance in both industrial and academic research. This

technical guide provides a comprehensive overview of 2,5-dimethylphenylacetic acid,

detailing its synthesis, chemical properties, and diverse applications as a foundational scaffold

for the construction of complex molecular architectures.

Physicochemical Properties and Spectroscopic
Data
2,5-Dimethylphenylacetic acid is a white solid with a molecular formula of C₁₀H₁₂O₂ and a

molecular weight of 164.20 g/mol .[1] Key identifiers for this compound are provided in the table

below.
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Property Value Reference

CAS Number 13612-34-5 [1]

Molecular Formula C₁₀H₁₂O₂ [1]

Molecular Weight 164.20 g/mol [1]

IUPAC Name
2-(2,5-dimethylphenyl)acetic

acid
[1]

Melting Point 80.5-81.5 °C [2]

Spectroscopic data is essential for the characterization of 2,5-dimethylphenylacetic acid.

While a comprehensive public database of all spectra is not readily available, typical spectral

features can be inferred from related structures and patent literature.

Spectroscopy Data Reference

¹H NMR (CDCl₃, 300Hz)

δ: 2.27 (m, 6H, CH₃), 3.63 (s,

2H, CH₂), 7.06 (m, 2H, Ar-H),

7.26 (s, 1H, Ar-H)

CN104628551A

ESI-MS 163.1 [M-H]⁻ CN104628551A

GC-MS m/z: 164 (M⁺), 119, 118 [1]

Synthesis of 2,5-Dimethylphenylacetic Acid
Several synthetic routes to 2,5-dimethylphenylacetic acid have been developed, each with its

own advantages and limitations. The choice of method often depends on the desired scale,

available starting materials, and environmental considerations.

Friedel-Crafts Acylation of p-Xylene
A common and scalable approach begins with the Friedel-Crafts acylation of p-xylene. This

multi-step synthesis proceeds through a chloroacetylated intermediate, which is then converted

to the final product.
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p-Xylene

2-Chloro-1-(2,5-dimethylphenyl)ethanone

Friedel-Crafts Acylation

Chloroacetyl Chloride AlCl₃

Ketal Intermediate

Ketalization

Diol (e.g., Neopentyl Glycol)

Rearrangement

Mixture of Esters

Hydrolysis (NaOH, H₃O⁺)

2,5-Dimethylphenylacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,5-Dimethylphenylacetic Acid: A Versatile Building
Block in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080423#2-5-dimethylphenylacetic-acid-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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